molecular formula C16H18IN B8514187 2-Methyl-2-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide CAS No. 78317-77-8

2-Methyl-2-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide

Cat. No.: B8514187
CAS No.: 78317-77-8
M. Wt: 351.22 g/mol
InChI Key: IVNYAMSXQHSVBY-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide is a useful research compound. Its molecular formula is C16H18IN and its molecular weight is 351.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

78317-77-8

Molecular Formula

C16H18IN

Molecular Weight

351.22 g/mol

IUPAC Name

2-methyl-2-phenyl-3,4-dihydro-1H-isoquinolin-2-ium;iodide

InChI

InChI=1S/C16H18N.HI/c1-17(16-9-3-2-4-10-16)12-11-14-7-5-6-8-15(14)13-17;/h2-10H,11-13H2,1H3;1H/q+1;/p-1

InChI Key

IVNYAMSXQHSVBY-UHFFFAOYSA-M

Canonical SMILES

C[N+]1(CCC2=CC=CC=C2C1)C3=CC=CC=C3.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-phenyl-1,2,3,4-tetrahydroisoquinoline (1.01 g,) was dissolved in acetone (10 ml) and methyl iodide (0.794 g,) was added. The clear solution stood at -20° for 48 hr when t.l.c. indicated the presence of unchanged starting material. A further quantity of methyl iodide (0.3 ml) was added and the reaction mixture was heated at reflux for 3 hrs. The solvent was removed in vacuo and the residue triturated with ether. The resulting solid 1,2,3,4-tetrahydro-2-methyl-2-phenylisoquinolinium iodide was filtered off and dried (1 g). m.pt. softens 190°, melts 195° (decomp.)
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.794 g
Type
reactant
Reaction Step Two
Quantity
0.3 mL
Type
reactant
Reaction Step Three

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